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Compound of Interest

Compound Name: Sucrose 4,6-Methyl Orthoester

Cat. No.: B15547193

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Sucrose 4,6-Methyl Orthoester, a
key intermediate in carbohydrate chemistry. The document details its chemical properties,
including its CAS number and molecular weight, and presents established experimental
protocols for its synthesis and subsequent hydrolysis. The primary application of this orthoester
as a precursor in the synthesis of the artificial sweetener sucralose is discussed in depth.
Furthermore, its broader utility in glycobiology and as a reference standard in analytical
chemistry is explored. This guide aims to serve as a valuable resource for professionals in the
fields of chemical research, drug development, and food science by consolidating critical
technical data and procedural information.

Core Properties of Sucrose 4,6-Methyl Orthoester

Sucrose 4,6-Methyl Orthoester is a cyclic acetal derivative of sucrose. The formation of the
orthoester linkage at the 4 and 6 positions of the glucose moiety serves as a protective group
strategy, enabling selective modification of other hydroxyl groups on the sucrose molecule.
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Property Value Reference
CAS Number 116015-72-6 [1]
Molecular Formula C15H26012 [1]
Molecular Weight 398.36 g/mol [1]

beta-D-Fructofuranosyl 4,6-0-
Synonyms (1-methoxyethylidene)-alpha-

D-glucopyranoside

Appearance White solid

- Soluble in water, methanol,
Solublity and acetone

Synthesis of Sucrose 4,6-Methyl Orthoester

The synthesis of Sucrose 4,6-Methyl Orthoester is primarily achieved through two
established methods, both of which involve the acid-catalyzed reaction of sucrose with an
appropriate reagent in an inert solvent.

Synthesis via Trialkyl Orthoester

A common method for the preparation of Sucrose 4,6-Methyl Orthoester involves the reaction
of sucrose with a trialkyl orthoester, such as trimethyl orthoacetate, in the presence of an acid
catalyst.

Experimental Protocol:
» Dissolution: Dissolve sucrose in an inert organic solvent, such as dimethylformamide (DMF).

e Reaction: In the presence of a catalytic amount of a strong acid like p-toluenesulfonic acid,
add trimethyl orthoacetate to the sucrose solution. The reaction typically proceeds at a
temperature range of 50 to 65°C.

o Methanol Removal: During the reaction, methanol is generated as a byproduct. Intermittent
vacuum can be applied to remove the methanol, driving the reaction to completion.
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» Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

o Work-up: Once the reaction is complete, the acid catalyst is neutralized. The product can
then be isolated and purified.

This process is a key step in the production of sucrose-6-acetate, an important intermediate for
sucralose.

Synthesis via Ketene Acetal

An alternative synthetic route utilizes the reaction of sucrose with a ketene acetal, for instance,
1,1-dimethoxyethene. This method is reported to provide high yields of the desired orthoester.

Experimental Protocol:
e Reaction Setup: In an inert organic solvent like dimethylformamide, dissolve sucrose.

o Catalyst and Reagent Addition: Add an acid catalyst, such as p-toluenesulfonic acid or
pyridinium chloride, to the solution, followed by the addition of the ketene acetal (e.g., 1,1-
dimethoxyethene).

e Reaction Conditions: The reaction is typically carried out at ambient temperature.

« Purification: Following the completion of the reaction, the product is purified, often using
column chromatography on silica gel.

Key Applications

The primary and most well-documented application of Sucrose 4,6-Methyl Orthoester is as a
crucial intermediate in the multi-step synthesis of sucralose, a widely used artificial sweetener.

Intermediate in Sucralose Synthesis

The synthesis of sucralose requires the selective chlorination of the hydroxyl groups at the 4,
1', and 6' positions of the sucrose molecule. The formation of the 4,6-methyl orthoester protects
the hydroxyl groups at the 4 and 6 positions of the glucose unit, allowing for the targeted
modification of the remaining hydroxyls.
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The overall workflow from Sucrose 4,6-Methyl Orthoester to sucralose involves the following
key transformations:

Sucrose 4,6-Methyl Mild Acidic Mixture of 4- and 6- Base-catalyzed g Selective .
Orthoester (Hydrolysis monoesters of sucrose Isomerization SEEED G Chlorination Repiotectol SElizee

Click to download full resolution via product page

Workflow for Sucralose Synthesis

Experimental Protocol for Hydrolysis and Isomerization:

e Hydrolysis: The Sucrose 4,6-Methyl Orthoester is subjected to mild acidic hydrolysis. This
can be achieved by adding a controlled amount of water to the reaction mixture after the
orthoester formation is complete. This step yields a mixture of sucrose-4-ester and sucrose-
6-ester.

e |somerization: A base, such as tert-butylamine, is then added to the mixture. This catalyzes
the migration of the acyl group from the 4-position to the 6-position, converting the sucrose-
4-ester into the desired sucrose-6-ester.

Role in Glycobiology Research

As a derivative of sucrose, Sucrose 4,6-Methyl Orthoester finds use as a biochemical reagent
in the field of glycobiology.[2] This area of study focuses on the structure, synthesis, and
biological functions of saccharides. The ability to selectively protect certain hydroxyl groups
makes this compound a useful tool for the synthesis of more complex carbohydrate structures
for research purposes.

Analytical Reference Standard

Sucrose 4,6-Methyl Orthoester is also utilized as a reference standard in analytical chemistry.
[3] Its purity and well-defined structure make it suitable for the development and validation of
analytical methods, such as those used for quality control in the production of sucralose and
related compounds.[3]

Characterization Data
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The structural confirmation of Sucrose 4,6-Methyl Orthoester is typically achieved through
spectroscopic methods. A certificate of analysis for a commercially available sample indicates
that its structure is confirmed by H-NMR and Mass Spectrometry, with a chromatographic
purity of over 90%.

Future Perspectives

The chemistry of sucrose and its derivatives continues to be an active area of research. While
the primary application of Sucrose 4,6-Methyl Orthoester is currently in the synthesis of
sucralose, its role as a selectively protected carbohydrate building block suggests potential for
its use in the synthesis of other functionalized sucrose derivatives for applications in materials
science, drug delivery, and as probes for studying biological systems. Further research into the
enzymatic synthesis of sucrose esters may also open up new, more environmentally friendly
routes to this and related compounds.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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